Cas no 332127-53-4 (2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide)

• Product Name: 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide
• CAS No: 332127-53-4
• MF: C₂₈H₂₃N₃OS
• MW: 449.56672501564
• CID: 3070446
• PubChem ID: 1727454
• Update Time: 2025-06-26

2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide
• AG-690/13507728
• 2-((3-Cyano-6-phenyl-4-(p-tolyl)pyridin-2-yl)thio)-N-(p-tolyl)acetamide
• 2-{[3-cyano-4-(4-methylphenyl)-6-phenyl-2-pyridinyl]sulfanyl}-N-(4-methylphenyl)acetamide
• 332127-53-4
• AKOS000566476

• MDL： MFCD01818050
• Inchi： 1S/C28H23N3OS/c1-19-8-12-21(13-9-19)24-16-26(22-6-4-3-5-7-22)31-28(25(24)17-29)33-18-27(32)30-23-14-10-20(2)11-15-23/h3-16H,18H2,1-2H3,(H,30,32)
• InChI Key： ZJUVHRAXJNKCJF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 449.15618354Da
• Monoisotopic Mass: 449.15618354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide

Professional Introduction to Compound with CAS No. 332127-53-4 and Product Name: 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide

The compound with the CAS number 332127-53-4 and the product name 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a cyano group, a phenyl ring, and a p-tolyl substituent, which contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamide derivatives in the development of novel drugs. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds for drug design. The presence of the 3-cyano group in the pyridine ring enhances the electrophilicity of the molecule, facilitating its interaction with nucleophilic sites on biological targets. Additionally, the 6-phenyl and 4-p-tolyl substituents contribute to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity.

The N-p-tolyl-acetamide moiety in the compound's structure further contributes to its pharmacological potential. Acetamides are well-documented for their role as bioisosteres in drug design, often used to improve solubility, metabolic stability, and pharmacokinetic properties. The p-tolyl group attached to the acetamide nitrogen provides additional electronic modulation, potentially enhancing the compound's interaction with biological targets. This combination of functional groups makes 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide a promising candidate for further investigation in various therapeutic areas.

Current research in chemical biology has demonstrated that sulfonamide derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in this compound suggests potential applications in these areas. For instance, the cyano group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. The phenyl ring provides hydrophobic interactions, enhancing membrane permeability and cellular uptake. The p-tolyl groups contribute to both hydrophobicity and electronic effects, further modulating the compound's biological activity.

In vitro studies have shown that compounds similar to 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide can exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. For example, some sulfonamide derivatives have been found to inhibit kinases, which are key players in cancer signaling pathways. Others have shown activity against enzymes involved in metabolic disorders such as diabetes. The structural features of this compound make it a valuable tool for exploring new therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed cyanation. The attachment of the phenyl ring is often accomplished via Suzuki-Miyaura cross-coupling reactions, which provide excellent regioselectivity and functional group tolerance. Finally, the sulfonamide linkage is formed through nucleophilic substitution reactions between an appropriate sulfonyl chloride derivative and an amine precursor.

One of the key challenges in synthesizing this compound is controlling regioselectivity during functional group installation. The presence of multiple reactive sites necessitates careful selection of reaction conditions to avoid unwanted side products. Advanced computational methods such as density functional theory (DFT) have been employed to predict reaction outcomes and optimize synthetic pathways. These computational tools help chemists design efficient synthetic routes while minimizing trial-and-error experimentation.

Once synthesized, 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's molecular structure and purity. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional structure of the compound, which is essential for understanding its biological interactions.

The biological evaluation of this compound involves testing its activity against various target proteins and enzymes relevant to human health. High-throughput screening (HTS) technologies are often used to rapidly assess thousands of compounds for their ability to interact with specific targets. If initial results are promising, further studies such as dose-response assays and mechanistic investigations are conducted to elucidate the compound's mode of action.

Recent advances in drug discovery have emphasized the importance of structure-based drug design (SBDD), where computational modeling is used to predict how a compound will interact with its target protein at an atomic level. Molecular dynamics simulations can provide insights into binding kinetics and thermodynamics, helping researchers optimize lead compounds for better efficacy and selectivity. The structural features of 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-p-tolyl-acetamide, including its sulfonamide linkage and aromatic rings, make it an ideal candidate for SBDD approaches.

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